Cas no 35926-76-2 (Spiro[5H-dibenzo[a,d]cycloheptene-5,1'-[1H]isoindole],2',3',10,11-tetrahydro-2'-methyl-)
35926-76-2 structure
Product Name:Spiro[5H-dibenzo[a,d]cycloheptene-5,1'-[1H]isoindole],2',3',10,11-tetrahydro-2'-methyl-
CAS No:35926-76-2
MF:C23H21N
MW:311.419545888901
CID:323232
PubChem ID:628274
Update Time:2025-04-19
Spiro[5H-dibenzo[a,d]cycloheptene-5,1'-[1H]isoindole],2',3',10,11-tetrahydro-2'-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Spiro[5H-dibenzo[a,d]cycloheptene-5,1'-[1H]isoindole],2',3',10,11-tetrahydro-2'-methyl-
- 2-methylspiro[1H-isoindole-3,11'-5,6-dihydrodibenzo[1,2-a:1',2'-e][7]annulene]
- 2',3',10,11-Tetrahydro-2'-methylspiro(5H-dibenzo(a,d)cycloheptene-5,1'-(1H)isoindole)
- 2'-methyl-2',3',10,11-tetrahydrospiro[dibenzo[a,d][7]annulene-5,1'-isoindole]
- LHTVZDOHGJLKNS-UHFFFAOYSA-N
- 2',3',10,11-Tetrahydro-2'-methylspiro[5H-dibenzo[a,d]cycloheptene-5,1'-[1H]isoindole]
- 35926-76-2
- EINECS 252-797-1
- P86K6RS7M5
- ICCB1_000147
- NS00057925
- DTXSID70189492
- Spiro[5H-dibenzo[a,d]cycloheptene-5,1'-[1H]isoindole], 2',3',10,11-tetrahydro-2'-methyl-
- SPIRO(5H-DIBENZO(A,D)CYCLOHEPTENE-5,1'-(1H)ISOINDOLE), 2',3',10,11-TETRAHYDRO-2'-METHYL-
- 2'-Methyl-2',3',10,11-tetrahydrospiro(5H-dibenzo[a,d]cycloheptene-5,1'[1H]isoindole)
- UNII-P86K6RS7M5
-
- Inchi: 1S/C23H21N/c1-24-16-19-10-4-7-13-22(19)23(24)20-11-5-2-8-17(20)14-15-18-9-3-6-12-21(18)23/h2-13H,14-16H2,1H3
- InChI Key: LHTVZDOHGJLKNS-UHFFFAOYSA-N
- SMILES: N1(C)CC2C=CC=CC=2C21C1C=CC=CC=1CCC1C=CC=CC2=1
Computed Properties
- Exact Mass: 311.16753
- Monoisotopic Mass: 311.167399674g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 24
- Rotatable Bond Count: 0
- Complexity: 433
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.8
- Topological Polar Surface Area: 3.2Ų
Experimental Properties
- Density: 1.19
- Boiling Point: 394.6°C at 760 mmHg
- Flash Point: 172.2°C
- Refractive Index: 1.689
- PSA: 3.24
Spiro[5H-dibenzo[a,d]cycloheptene-5,1'-[1H]isoindole],2',3',10,11-tetrahydro-2'-methyl- Related Literature
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
35926-76-2 (Spiro[5H-dibenzo[a,d]cycloheptene-5,1'-[1H]isoindole],2',3',10,11-tetrahydro-2'-methyl-) Related Products
- 82894-84-6(1,1,3,3-Tetramethylisoindoline)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
CN Supplier
Reagent
Shandong Feiyang Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
CN Supplier
Bulk